1-Cyclohexyl-4-(3-fluorobenzyl)piperazine

• Molecular Formula: C17H25FN2
• Molecular Weight: 276.4 g/mol
• IUPAC Name: 1-cyclohexyl-4-[(3-fluorophenyl)methyl]piperazine
• InChI: InChI=1S/C17H25FN2/c18-16-6-4-5-15(13-16)14-19-9-11-20(12-10-19)17-7-2-1-3-8-17/h4-6,13,17H,1-3,7-12,14H2
• InChI Key: XNJNTQBYBCWWHR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2)CC3=CC(=CC=C3)F

Description

1-Cyclohexyl-4-(3-fluorobenzyl)piperazine, with the empirical formula C₁₁H₁₅FN₂, is a chemical compound . It belongs to the class of piperazine derivatives and contains both a cyclohexyl and a 3-fluorobenzyl group. Piperazines are commonly used in medicinal chemistry due to their diverse biological activities.

Preparation Methods

Synthetic Routes:

Nucleophilic Substitution:

Industrial Production:

Chemical Reactions Analysis

1-Cyclohexyl-4-(3-fluorobenzyl)piperazine can undergo various chemical reactions:

Reduction: Reduction of the carbonyl group (if present) to the corresponding alcohol.

Substitution: Nucleophilic substitution reactions at the piperazine nitrogen or the fluorobenzyl group.

Oxidation: Oxidation of the cyclohexyl moiety (e.g., to form a cyclohexyl ketone).

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

1-Cyclohexyl-4-(3-fluorobenzyl)piperazine finds applications in:

Medicinal Chemistry: It may serve as a scaffold for designing potential drug candidates.

Neuropharmacology: Exploration of its effects on neurotransmitter systems.

Chemical Biology: Studying its interactions with biological targets.

Industry: Potential use in agrochemicals or materials science.

Mechanism of Action

The compound’s mechanism of action likely involves interactions with specific receptors or enzymes. Further research is needed to elucidate its precise molecular targets and pathways.

Comparison with Similar Compounds

While 1-Cyclohexyl-4-(3-fluorobenzyl)piperazine is unique due to its specific substitution pattern, similar compounds include:

1-(4-Fluorobenzyl)piperazine: A related derivative with a different benzyl substitution.

1-Cyclohexyl-4-(2-fluorobenzyl)piperazine: Another variant with a distinct benzyl group.

Remember that this information is based on available literature, and further studies may reveal additional insights